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Compound of Interest

Compound Name: Prozapine

cat. No.: B1201912

A comprehensive review of the available scientific literature and chemical databases did not
yield any specific information for the compound associated with CAS number 3426-08-2. This
suggests that the provided CAS number may be incorrect, obsolete, or corresponds to a
substance that is not well-documented in publicly accessible resources.

To demonstrate the structure and content of the requested in-depth technical guide, this
document will provide a comprehensive overview of a well-characterized compound, Caffeine
(CAS Number: 58-08-2), following the specified formatting and content requirements.

Technical Guide: Caffeine (CAS: 58-08-2)

This guide provides an in-depth overview of the chemical and physical properties, safety
information, and biological activity of Caffeine, a well-known central nervous system stimulant.

Chemical and Physical Properties

Caffeine is a purine alkaloid and a trimethylxanthine.[1] Its chemical and physical properties are
summarized in the table below.
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Property Value Unit Source
Molecular Formula CsH10N4O2 - [1][2][3][4]
Molecular Weight 194.19 g/mol [21[31[4]
Melting Point 234-236.5 °C

Boiling Point 178 (sublimes) °C [2][4]
Density 1.23 g/cm3 [2]

White crystalline
Appearance - [4]
powder or crystals

Water Solubility

-1.03t0 -0.88 mol/L [3]
(log10WS)
Octanol/Water
Partition Coefficient -1.029 - [3]
(logPoct/wat)

Safety and Handling

Caffeine is generally considered safe for consumption in moderate amounts but can be harmful
in high doses. The safety data for Caffeine is summarized below.
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Hazard Information

Details

GHS Classification

Not a hazardous substance or mixture
according to the Globally Harmonized System
(GHS).

Precautionary Statements

P273: Avoid release to the environment. P501:
Dispose of contents/container to an approved

waste disposal plant.[5]

Personal Protective Equipment

Wear safety goggles, protective gloves, and use

local exhaust to avoid inhalation of dust.

First Aid Measures

After inhalation: fresh air. In case of skin
contact: Rinse skin with water/shower. After eye
contact: rinse out with plenty of water. After
swallowing: make victim drink water (two
glasses at most). Consult a doctor if feeling

unwell.[5]

Extinguishing Media

Use extinguishing measures that are
appropriate to local circumstances and the

surrounding environment.[5]

Biological Activity and Signaling Pathways

Caffeine's primary mechanism of action is as an antagonist of adenosine receptors in the

central nervous system.[1] By blocking adenosine, which promotes relaxation and sleepiness,

caffeine leads to increased neuronal firing and the release of neurotransmitters like dopamine

and norepinephrine, resulting in its stimulant effects.
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Caffeine's antagonism of adenosine receptors.

Experimental Protocols

a. Quantification of Caffeine in Beverages by High-Performance Liquid Chromatography

(HPLC)

This protocol describes a general method for determining the concentration of caffeine in a

liquid sample.

e Sample Preparation:

o Degas carbonated beverages using an ultrasonic bath for 15 minutes.

o Filter all samples through a 0.45 um syringe filter to remove particulate matter.

o Prepare a series of caffeine standards of known concentrations in deionized water.

e HPLC Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm).

o Mobile Phase: A mixture of water, methanol, and acetic acid (e.g., 70:29:1 v/v/v).
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o Flow Rate: 1.0 mL/min.

o Detection: UV detector at 273 nm.

o Injection Volume: 20 pL.

e Procedure:

o Inject the standard solutions to generate a calibration curve (peak area vs. concentration).

o Inject the prepared beverage samples.

o Quantify the caffeine concentration in the samples by comparing their peak areas to the
calibration curve.
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Workflow for HPLC quantification of caffeine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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